BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular weight and formula of 4-Chlorooctane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Chlorooctane

cat. No.: B1617971

In-Depth Technical Guide: 4-Chlorooctane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical
properties of 4-Chlorooctane, a halogenated alkane of interest in various chemical syntheses.
The information is presented to be a readily accessible reference for laboratory and
development settings.

Core Molecular Data

A summary of the key molecular identifiers and properties of 4-Chlorooctane is provided in the
table below for straightforward reference.

Parameter Value Source
Chemical Formula CsH17Cl [L1[2][31[41[5]116]
Molecular Weight 148.674 g/mol [21[31[4]

CAS Registry Number 999-07-5 [21[31[41[5]
Canonical SMILES Cccccce(clcec [1]

InChl=1S/C8H17Cl/c1-3-5-7-
InChl [L3114115]
8(9)6-4-2/h8H,3-7H2,1-2H3

SRGMFDQMGOZQPO-
InChiKey [L[31[415]
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Logical Relationship of Molecular Identifiers

The following diagram illustrates the logical flow from the compound's name to its detailed
structural and formulaic representations.

4-Chlorooctane

\

Structural Isomer

Chemical Formula
CsH17ClI

Molecular Weight
148.674 g/mol

Figure 1. Hierarchical Representation of 4-Chlorooctane Identifiers

Click to download full resolution via product page

Caption: Figure 1. Hierarchical Representation of 4-Chlorooctane Identifiers

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of 4-Chlorooctane are
beyond the scope of this document. However, researchers can refer to established methods in
synthetic organic chemistry literature for the preparation of alkyl halides. Characterization
would typically involve standard analytical techniques such as Gas Chromatography-Mass
Spectrometry (GC-MS) to confirm purity and identity, and Nuclear Magnetic Resonance (NMR)
spectroscopy to elucidate the chemical structure.

Data Presentation

The quantitative data pertaining to the molecular formula and weight of 4-Chlorooctane is
summarized in the table under the "Core Molecular Data" section. This tabular format allows for
quick and efficient retrieval of essential information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1617971?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/4-chlorooctane-dic1677137.html
https://www.guidechem.com/encyclopedia/4-chlorooctane-dic357144.html
https://webbook.nist.gov/cgi/inchi?ID=C999075&Mask=8
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C8H17Cl/c1-3-5-7-8(9)6-4-2/h8H%2C3-7H2%2C1-2H3
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorooctane
https://www.echemi.com/products/pid_Rock37155-4-chlorooctane.html
https://www.benchchem.com/product/b1617971#molecular-weight-and-formula-of-4-chlorooctane
https://www.benchchem.com/product/b1617971#molecular-weight-and-formula-of-4-chlorooctane
https://www.benchchem.com/product/b1617971#molecular-weight-and-formula-of-4-chlorooctane
https://www.benchchem.com/product/b1617971#molecular-weight-and-formula-of-4-chlorooctane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1617971?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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